Cas no 1482612-83-8 (3-(3-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid)

3-(3-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid is a halogenated phenylpropanoic acid derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a bromo-fluorophenyl moiety, which enhances its reactivity and suitability as an intermediate in synthetic chemistry. The presence of both hydroxyl and carboxylic acid functional groups allows for versatile derivatization, making it valuable in the development of bioactive compounds. This compound exhibits high purity and stability under standard conditions, ensuring reliable performance in experimental settings. Its well-defined molecular properties facilitate precise modifications, supporting its use in drug discovery and material science. The product is supplied with detailed analytical data to ensure consistency in research applications.

3-(3-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid structure

1482612-83-8 structure

Product Name:3-(3-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid

CAS No:1482612-83-8

MF:C₉H₈BrFO₃

MW:263.060425758362

CID:5716701

PubChem ID:65945976

Update Time:2025-05-27

3-(3-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD21085069
- AKOS015287809
- SY338875
- 1482612-83-8
- EN300-1452036
- 3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoicacid
- 3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid
- Benzenepropanoic acid, 3-bromo-4-fluoro-α-hydroxy-
- 3-(3-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid
- Inchi： 1S/C9H8BrFO3/c10-6-3-5(1-2-7(6)11)4-8(12)9(13)14/h1-3,8,12H,4H2,(H,13,14)
- InChI Key： OJMIMNZMSSPWLA-UHFFFAOYSA-N
- SMILES： BrC1=C(C=CC(=C1)CC(C(=O)O)O)F

Computed Properties

Exact Mass: 261.96408g/mol
Monoisotopic Mass: 261.96408g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 57.5Å²

Experimental Properties

Density: 1.734±0.06 g/cm3(Predicted)
Boiling Point: 393.2±37.0 °C(Predicted)
pka: 3.62±0.10(Predicted)

3-(3-Bromo-4-fluorophenyl)-2-hydroxypropanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1452036-0.05g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	0.05g	$827.0	2023-06-06
Enamine	EN300-1452036-0.1g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	0.1g	$867.0	2023-06-06
Enamine	EN300-1452036-0.25g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	0.25g	$906.0	2023-06-06
Enamine	EN300-1452036-0.5g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	0.5g	$946.0	2023-06-06
Enamine	EN300-1452036-1.0g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	1g	$986.0	2023-06-06
Enamine	EN300-1452036-2.5g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	2.5g	$1931.0	2023-06-06
Enamine	EN300-1452036-5.0g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	5g	$2858.0	2023-06-06
Enamine	EN300-1452036-10.0g	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	10g	$4236.0	2023-06-06
Enamine	EN300-1452036-50mg	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	50mg	$468.0	2023-09-29
Enamine	EN300-1452036-100mg	3-(3-bromo-4-fluorophenyl)-2-hydroxypropanoic acid	1482612-83-8	100mg	$490.0	2023-09-29